Cas no 105003-88-1 (2-(3-Fluoro-2-nitrophenyl)acetonitrile)

2-(3-Fluoro-2-nitrophenyl)acetonitrile is a fluorinated nitrophenyl derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of both fluoro and nitro substituents on the phenyl ring enhances its reactivity, making it a versatile building block for nucleophilic aromatic substitution and other functional group transformations. The acetonitrile moiety further expands its applicability in cyanation reactions and heterocycle formation. Its well-defined structure ensures consistent performance in synthetic routes, particularly in the development of bioactive compounds. The compound’s stability under standard handling conditions and high purity make it a reliable choice for research and industrial applications requiring precise fluorinated intermediates.

2-(3-Fluoro-2-nitrophenyl)acetonitrile structure

105003-88-1 structure

Product Name:2-(3-Fluoro-2-nitrophenyl)acetonitrile

CAS No:105003-88-1

MF:C₈H₅FN₂O₂

MW:180.13590502739

MDL:MFCD13194393

CID:1036328

Update Time:2025-06-07

2-(3-Fluoro-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3-Fluoro-2-nitrophenyl)acetonitrile
- 3-fluoro-2-nitrophenylacetonitrile
- AGN-PC-00N5OX
- AK128678
- Benzeneacetonitrile, 3-fluoro-2-nitro-
- KB-221758
- 1173AA
- (3-Fluoro-2-nitrophenyl)acetonitrile
- FCH1157410
- ST2403892
- AX8250740
- MDL： MFCD13194393
- Inchi： 1S/C8H5FN2O2/c9-7-3-1-2-6(4-5-10)8(7)11(12)13/h1-3H,4H2
- InChI Key： LWLBXNKHOMUBAF-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(CC#N)=C1[N+](=O)[O-]

Computed Properties

Exact Mass: 180.03355
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 242
Topological Polar Surface Area: 69.6

Experimental Properties

PSA: 66.93
LogP: 2.32318

2-(3-Fluoro-2-nitrophenyl)acetonitrile Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

2-(3-Fluoro-2-nitrophenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A016000091-1g	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95%	1g	$152.16	2023-09-04
Alichem	A016000091-5g	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95%	5g	$456.48	2023-09-04
Alichem	A016000091-10g	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95%	10g	$751.29	2023-09-04
Apollo Scientific	PC51905-1g	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1		1g	£53.00	2025-02-21
Apollo Scientific	PC51905-5g	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1		5g	£199.00	2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F845645-50mg	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95%	50mg	￥162.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F845645-250mg	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95%	250mg	￥489.60	2022-01-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HU397-250mg	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95+%	250mg	669CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HU397-5g	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95+%	5g	5268CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HU397-1g	2-(3-Fluoro-2-nitrophenyl)acetonitrile	105003-88-1	95+%	1g	1318.0CNY	2021-07-12